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Compound of Interest

Compound Name: Bempedoic acid impurity 1-d4

Cat. No.: B12389229 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of Bempedoic Acid Impurity 1-d4, a critical

component in the analytical and pharmacokinetic research of bempedoic acid. This document

outlines its molecular characteristics and provides a logical framework for its relationship with

the parent drug.

Core Compound Data
Bempedoic acid is a medication used for the treatment of hypercholesterolemia. During its

synthesis and storage, various impurities can arise. Bempedoic Acid Impurity 1 is one such

related substance. For quantitative analytical purposes, a stable isotope-labeled internal

standard is often required. Bempedoic Acid Impurity 1-d4 serves this role, being a deuterium-

labeled analog of Bempedoic Acid Impurity 1.[1] Its use as an internal standard in methods like

mass spectrometry and liquid chromatography enhances the accuracy of quantifying

bempedoic acid in biological samples.[1]

Quantitative Data Summary
The table below summarizes the key molecular information for bempedoic acid, its non-

deuterated impurity 1, and the deuterated Impurity 1-d4.
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Compound CAS Number Molecular Formula
Molecular Weight (
g/mol )

Bempedoic Acid 738606-46-7 C₁₉H₃₆O₅ 344.49

Bempedoic Acid

Impurity 1
413624-71-2 C₁₉H₃₄O₅ 342.48[2]

Bempedoic Acid

Impurity 1-d4
2408132-01-2 C₁₉H₃₀D₄O₅ 346.50[1][2]

Chemical Relationships and Synthesis Logic
The following diagram illustrates the relationship between bempedoic acid, its impurity 1, and

the deuterated standard. Bempedoic Acid Impurity 1, identified as 2,2,14,14-tetramethyl-8-

oxopentadecanedioic acid, is structurally related to the parent compound.[2] The deuterated

version, Bempedoic Acid Impurity 1-d4, is synthesized to incorporate four deuterium atoms

at the 7, 7, 9, and 9 positions, as indicated by its IUPAC name: 2, 2, 14, 14-tetramethyl-8-

oxopentadecanedioic-7, 7, 9, 9-d4 acid.[1][2] This specific labeling provides a distinct mass

difference for use in mass spectrometry-based analytical methods.
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Logical relationship of Bempedoic Acid and its impurities.

Experimental Protocols
While specific synthesis and analytical method development protocols are proprietary and vary

between laboratories, a general workflow for the use of Bempedoic Acid Impurity 1-d4 as an

internal standard in a quantitative LC-MS (Liquid Chromatography-Mass Spectrometry) assay

is described below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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